Cas no 6340-53-0 ((3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate)
6340-53-0 structure
Product Name:(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate
(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate Chemical and Physical Properties
Names and Identifiers
-
- (3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate
- (3,4,5-trihydroxy-6-methyloxan-2-yl) acetate
- 1-o-acetyl-6-deoxyhexopyranose
- AC1L69NK
- AC1Q61WW
- AR-1C4984
- CTK2F7995
- NSC51243
- NSC-51243
- SureCN6671655
-
- Inchi： 1S/C8H14O6/c1-3-5(10)6(11)7(12)8(13-3)14-4(2)9/h3,5-8,10-12H,1-2H3
- InChI Key： VNWLUVCBYSFSIM-UHFFFAOYSA-N
- SMILES： O1C(C(C(C(C1C)O)O)O)OC(C)=O
Computed Properties
- Exact Mass: 206.07902
- Monoisotopic Mass: 206.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 96.22
- LogP: -1.62300
(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
6340-53-0 ((3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate) Related Products
- 604-68-2([(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)
- 22352-19-8(Octaacetyl-β-maltose)
- 4163-60-4([(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)
- 5346-90-7(α-D-Cellobiose octaacetate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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